Cas no 1114944-88-5 (3-phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine)

• Product Name: 3-phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine
• CAS No: 1114944-88-5
• MF: C₂₀H₁₃F₃N₄OS
• MW: 414.403632879257
• CID: 5387449
• Update Time: 2025-05-23

3-phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[(6-phenylpyridazin-3-yl)sulfanylmethyl]-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• 3-phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• Inchi： 1S/C20H13F3N4OS/c21-20(22,23)15-8-6-14(7-9-15)19-24-17(28-27-19)12-29-18-11-10-16(25-26-18)13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： DEOGTRBXNFKFCA-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=CC=C3)C=C2)=NC(C2=CC=C(C(F)(F)F)C=C2)=N1

Additional information on 3-phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

Introduction to Compound CAS No. 1114944-88-5: 3-Phenyl-6-[({3-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

3-Phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine, with the CAS number 1114944-88-5, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a pyridazine core, a phenyl group, and a trifluoromethyl-substituted oxadiazole moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of 3-Phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine is composed of a central pyridazine ring, which is a six-membered heterocyclic compound with two nitrogen atoms. The pyridazine ring is substituted at the 3-position with a phenyl group and at the 6-position with a sulfanyl (thioether) group. The sulfanyl group is further substituted with a 3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The trifluoromethyl-substituted oxadiazole moiety has been identified as a key functional group that contributes to these biological activities. Specifically, it has been found to enhance the binding affinity of the compound to specific protein targets involved in inflammatory pathways and cancer cell proliferation.

In addition to its biological activities, 3-Phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine has also been studied for its pharmacokinetic properties. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and molecular weight are within the range that is generally considered optimal for oral bioavailability and systemic distribution. These properties make it a promising candidate for further preclinical and clinical evaluation.

The synthesis of 3-Phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine has been reported in several scientific publications. One common synthetic route involves the reaction of 6-chloropyridazine with thiophenol to form the thioether intermediate. This intermediate is then reacted with 3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole carboxaldehyde to yield the final product. The synthetic process can be optimized to improve yield and purity, making it suitable for large-scale production.

The potential applications of this compound extend beyond medicinal chemistry. In materials science, compounds with similar structures have been explored for their use in organic electronics and photovoltaic devices. The presence of electron-withdrawing groups like the trifluoromethyl moiety can influence the electronic properties of these materials, making them suitable for various technological applications.

In conclusion, 3-Phenyl-6-[({3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine (CAS No. 1114944-88-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its use in various fields.